4-methoxy-1-methyl-6-oxo-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 4-methoxy-1-methyl-6-oxo-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C15H17N3O3S/c1-18-8-9(11(21-2)7-13(18)19)14(20)17-15-16-10-5-3-4-6-12(10)22-15/h7-8H,3-6H2,1-2H3,(H,16,17,20)
• InChI Key: PQEFUETVNAFQFI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=CC1=O)OC)C(=O)NC2=NC3=C(S2)CCCC3
• Molecular Formula: C15H17N3O3S
• Molecular Weight: 319.4 g/mol

Description

4-methoxy-1-methyl-6-oxo-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C15H17N3O3S and its molecular weight is 319.38. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Research on the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, which include related structures, indicates the potential for these compounds to be used as anti-inflammatory and analgesic agents. These studies have led to the creation of various derivatives with significant biological activities, including COX-1/COX-2 inhibition and analgesic effects (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Biological Applications

• A study on the synthesis of pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related compounds revealed the potential for these molecules in creating new fused systems with potential biological applications. This underscores the versatility of heterocyclic compounds in medicinal chemistry (Bakhite, Al‐Sehemi, & Yamada, 2005).

Mechanistic Insights and Drug Design

• The synthesis and characterization of novel pyrazole and pyrazolo[1,5-a]pyrimidine derivatives, which are structurally related, have shown in vitro cytotoxic activity against cancer cell lines. This research contributes to the understanding of how small changes in molecular structure can impact biological activity and offers insights into the design of new therapeutic agents (Hassan, Hafez, & Osman, 2014).